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Compound of Interest

Compound Name: Irak4-IN-13

Cat. No.: B12418616 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Irak4-IN-13, an inhibitor of

Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to foster a safe and

efficient research environment.

Chemical and Safety Data Summary
The following table summarizes key quantitative data for a closely related compound, IRAK4-

IN-1, which can be used as a conservative proxy for handling Irak4-IN-13 in the absence of a

specific Safety Data Sheet (SDS).
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Property Value Reference

Chemical Formula C19H23N5O [1]

Molecular Weight 337.42 g/mol [1]

Appearance Powder [1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Hazards

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Solubility (DMSO) 4 mg/mL (11.85 mM) [2]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required. However, as a

baseline, the following PPE is recommended when handling Irak4-IN-13 and other hazardous

drugs.[3][4]

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves are required.[3] Ensure

gloves have been tested for resistance to hazardous drugs.

Gowns: A disposable, back-closing gown made of a low-permeability fabric that has been

tested for resistance to hazardous drugs is required.[3][5]

Eye and Face Protection: Safety goggles with side shields or a full-face shield should be

worn to protect against splashes.[1][4]

Respiratory Protection: For procedures that may generate aerosols or if handling the powder

outside of a containment device, a NIOSH-approved respirator (e.g., N95) is recommended.

[5]

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the procedural, step-by-step guidance for the safe handling of Irak4-IN-
13.

1. Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.
Wear a single pair of chemotherapy gloves during unpacking.
Verify the container label matches the order information.
Transport the sealed container to the designated storage area.

2. Storage:

Store the compound in a tightly sealed, clearly labeled container.[1]
Maintain the recommended storage temperature of -20°C for the powder or -80°C for
solutions.[1]
Store in a well-ventilated area away from incompatible materials.[1]

3. Preparation of Stock Solutions:

All handling of the powdered compound must be performed in a certified chemical fume
hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[5]
Don the appropriate PPE as outlined above.
Carefully weigh the required amount of powder. Avoid creating dust.
Slowly add the solvent (e.g., DMSO) to the powder to avoid splashing.
Cap the vial tightly and vortex until the compound is fully dissolved.
Clearly label the stock solution with the compound name, concentration, solvent, date, and
your initials.

4. Use in Experiments:

Conduct all experimental procedures involving Irak4-IN-13 within a chemical fume hood or
BSC.
Use disposable plasticware whenever possible to minimize contamination.
After use, decontaminate all non-disposable equipment that came into contact with the
compound.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12418616?utm_src=pdf-body
https://www.benchchem.com/product/b12418616?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10584.html
https://dcchemicals.com/msds/MSDS_DC10584.html
https://dcchemicals.com/msds/MSDS_DC10584.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b12418616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of Irak4-IN-13 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste:

All disposable items contaminated with Irak4-IN-13 (e.g., gloves, gowns, pipette tips, vials)

must be collected in a designated, sealed hazardous waste container.

Liquid Waste:

Aqueous solutions containing Irak4-IN-13 should be collected in a clearly labeled

hazardous waste container. Avoid releasing the compound into the environment.[1]

Sharps Waste:

Needles and other sharps contaminated with Irak4-IN-13 must be disposed of in a

designated sharps container.

Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health

and safety (EHS) office in accordance with local, state, and federal regulations.[1]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling Irak4-IN-13.
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Caption: Workflow for the safe handling and disposal of Irak4-IN-13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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